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Compound of Interest

Methyl 3-bromo-4-
Compound Name: ) _
(dimethylamino)benzoate

cat. No.: B1390777

An In-Depth Technical Guide to Methyl 3-bromo-4-(dimethylamino)benzoate

This guide serves as a comprehensive technical resource for researchers, scientists, and
professionals in drug development engaged with Methyl 3-bromo-4-
(dimethylamino)benzoate. It provides in-depth information on its chemical properties,
synthesis, characterization, handling, and its significance as a building block in modern
medicinal chemistry.

Core Compound Overview

Methyl 3-bromo-4-(dimethylamino)benzoate is an aromatic ester that serves as a valuable
intermediate in organic synthesis. Its structure, featuring a bromine atom and a dimethylamino
group on the benzene ring, offers multiple reaction sites for creating more complex molecules.
The interplay between the electron-donating dimethylamino group and the electron-withdrawing
methyl ester group, along with the reactive bromo-substituent, makes it a versatile reagent in
the synthesis of pharmaceutical compounds and other fine chemicals.

Chemical and Physical Properties

A precise understanding of the physicochemical properties of a compound is fundamental for
its application in experimental work. These properties dictate the choice of solvents, reaction
conditions, and purification methods.
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Property Value Source
Molecular Formula C10H12BrNO:2 [1112][3]
Molecular Weight 258.112 g/mol [1]

CAS Number 71695-21-1 [1][3]
Appearance White to light orange solid [4] (by analogy)
InChikey OJIWGTLXWPPRHX- 1]

UHFFFAOYSA-N

Synthesis and Mechanism

The synthesis of substituted benzoates like Methyl 3-bromo-4-(dimethylamino)benzoate
typically involves a multi-step process. A common and logical pathway begins with the
bromination of a suitable precursor followed by esterification. The choice of this sequence is
critical; performing esterification first could lead to unwanted side reactions during the
bromination step due to the activation of the ring by the dimethylamino group.

Conceptual Synthesis Workflow

The following diagram outlines a logical workflow for the synthesis of the target compound,
starting from 4-(dimethylamino)benzoic acid. This pathway ensures regioselective bromination
at the position ortho to the activating dimethylamino group and meta to the deactivating
carboxyl group.
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Starting Material

G—(dimethylamino)benzoic acicD

Bromination

4 N

Step 1: Electrophilic Bromination

G—bromo—4—(dimethylamino)benzoic acicD

Esterification
é Step 2: Fischer Esterification A
Reagents:
N-Bromosuccinimide (NBS) b[Methyl 3—bromo-4—(dimethylamino)benzoata
Solvent: Acetic Acid
- J
Reagents:
Methanol (CH3OH)
Catalyst: H2SO4 (conc.)
- /
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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